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Compound of Interest

Compound Name: N-Acetylcarnosine

Cat. No.: B015845

Essential Safety and Handling Guide for N-
Acetylcarnosine

This document provides immediate safety and logistical information for the handling and
disposal of N-Acetylcarnosine in a laboratory setting. The following procedures are designed
to ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Hazard Information

N-Acetylcarnosine (NAC) is a dipeptide and an acetylated form of L-carnosine.[1] While some
safety data sheets (SDS) classify the substance as not hazardous according to the Globally
Harmonized System (GHS), other suppliers indicate that it may cause skin irritation, serious
eye irritation, and respiratory irritation.[2][3] Therefore, it is prudent to handle this material as
potentially hazardous until more conclusive information is available.[1]
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Property Value

Synonyms N-acetyl-B-alanyl-L-histidine, NAC
CAS Number 56353-15-2

Molecular Formula C11H16N4Oa4

Molecular Weight 268.3 g/mol

Appearance Crystalline solid

Purity >95%

Solubility in PBS (pH 7.2)

Approx. 10 mg/mL

Solubility in DMSO

Approx. 0.5 mg/mL

Storage Temperature

Room temperature for short-term; -20°C for
long-term.[3][4]

Stability

24 years when stored at -20°C

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for

N-Acetylcarnosine.[3]

Personal Protective Equipment (PPE)

When handling N-Acetylcarnosine, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.
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Equipment Specification

Wear suitable protective gloves (e.g., nitrile
rubber).

Hand Protection

Use safety glasses with side-shields or chemical
Eye/Face Protection safety goggles. A face shield may be necessary

for larger quantities.

) ] Wear a laboratory coat. Ensure skin is not
Skin and Body Protection
exposed.

) ) If dust is generated, use a NIOSH-approved
Respiratory Protection ) ) ] ]
respirator with a particulate filter.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is crucial for the safe handling of N-
Acetylcarnosine from receipt to use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a tightly closed state in a dry, cool, and well-ventilated area.
[5] For long-term storage, maintain at -20°C.[3][4] Keep away from incompatible materials
and foodstuff containers.[5]

Preparation of Solutions

o Ventilation: All handling that may generate dust or aerosols should be performed in a well-
ventilated area, preferably a chemical fume hood.[5]

» Weighing: Weigh the solid material carefully to avoid creating dust.

e Dissolving:
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o For aqueous solutions, N-Acetylcarnosine can be dissolved directly in aqueous buffers
like PBS (pH 7.2) to a concentration of approximately 10 mg/mL.[1] It is not recommended
to store aqueous solutions for more than one day.[1]

o For organic stock solutions, dissolve in a solvent of choice, such as DMSO, and purge
with an inert gas.[1]

Hygiene: Wash hands thoroughly after handling the product, before breaks, and at the end of
the workday.[3] Do not eat, drink, or smoke in the laboratory.[3]

Emergency and Disposal Plan
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[3]

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water.[3]
Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, get
medical advice.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[3] Continue rinsing.[3] If eye irritation persists, seek
medical attention.[3]

Ingestion: Do not ingest. If swallowed, seek immediate medical advice.

Accidental Release Measures (Spill)

Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Wear appropriate
personal protective equipment as outlined above.

Containment and Cleaning: For a dry spill, mechanically pick up the material and place it into
a suitable, closed container for disposal.[2] Avoid raising dust. For a solution spill, absorb
with an inert material and place in a disposal container.

Environmental Precautions: Do not allow the substance to enter sewers or surface/ground
water.[2]
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Disposal Plan

* Waste Disposal: Dispose of N-Acetylcarnosine and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.

+ Container Disposal: Dispose of the contents and container to an approved waste disposal
plant.[3]

Workflow for Chemical Spill Response

The following diagram outlines the logical steps to follow in the event of an N-Acetylcarnosine
spill.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-
Acetylcarnosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015845#personal-protective-equipment-for-handling-
n-acetylcarnosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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